Cas no 881452-68-2 (N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-yl-3-(trifluoromethyl)benzamide
• CAS No: 881452-68-2
• Molecular Formula: C₁₉H₁₆F₃N₃O₄S₂
• Molecular Weight: 471.473252296448
• CID: 6614173
• PubChem ID: 5047711

N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-yl-3-(trifluoromethyl)benzamide Properties

Names and Identifiers

• N-6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-yl-3-(trifluoromethyl)benzamide
• F1420-0823
• 881452-68-2
• N-(6-(morpholinosulfonyl)benzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide
• N-(6-morpholin-4-ylsulfonyl-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide
• N-[6-(MORPHOLINE-4-SULFONYL)-1,3-BENZOTHIAZOL-2-YL]-3-(TRIFLUOROMETHYL)BENZAMIDE
• AKOS002263260

• InChIKey： CWRXHXCKXXJRIN-UHFFFAOYSA-N
• Inchi： 1S/C19H16F3N3O4S2/c20-19(21,22)13-3-1-2-12(10-13)17(26)24-18-23-15-5-4-14(11-16(15)30-18)31(27,28)25-6-8-29-9-7-25/h1-5,10-11H,6-9H2,(H,23,24,26)
• SMILES： S(C1=CC=C2C(=C1)SC(NC(C1C=CC=C(C(F)(F)F)C=1)=O)=N2)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 471.05343283g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 471.05343283g/mol
• Heavy Atom Count: 31
• Complexity: 756
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes